Cas no 380475-74-1 ((E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: (E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 380475-74-1
• MF: C₂₄H₁₆ClF₃N₂O₂
• MW: 456.844255447388
• CID: 6085569
• PubChem ID: 2349561
• Update Time: 2025-10-25

(E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• AKOS001009832
• 380475-74-1
• EN300-26595261
• Z56832505
• 3-{3-[(2-chlorophenyl)methoxy]phenyl}-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• (2E)-3-{3-[(2-chlorobenzyl)oxy]phenyl}-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

• Inchi： 1S/C24H16ClF3N2O2/c25-21-10-3-1-7-17(21)15-32-19-8-5-6-16(13-19)12-18(14-29)23(31)30-22-11-4-2-9-20(22)24(26,27)28/h1-13H,15H2,(H,30,31)/b18-12+
• InChI Key： LHKHKDIBZCACBC-LDADJPATSA-N
• SMILES： ClC1C=CC=CC=1COC1=CC=CC(/C=C(\C#N)/C(NC2C=CC=CC=2C(F)(F)F)=O)=C1

Computed Properties

• Exact Mass: 456.0852399g/mol
• Monoisotopic Mass: 456.0852399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 62.1Ų

Additional information on (E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

Comprehensive Overview of (E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 380475-74-1)

The compound (E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide, identified by its CAS No. 380475-74-1, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a trifluoromethylphenyl moiety, and a chlorophenylmethoxy substituent, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for fluorinated compounds and cyano-containing derivatives has surged due to their enhanced stability and bioactivity. The presence of the trifluoromethyl group in CAS No. 380475-74-1 aligns with this trend, as it often improves metabolic stability and binding affinity in drug design. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given the structural similarities to known pharmacophores. This compound's E-configuration further underscores its stereospecific interactions in biological systems.

The synthesis of (E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide involves multi-step organic reactions, including Wittig olefination and nucleophilic substitution. Its chlorophenylmethoxy segment is critical for lipophilicity, which influences membrane permeability—a key factor in drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and configuration, ensuring reproducibility in research settings.

From an industrial perspective, CAS No. 380475-74-1 is gaining attention for its potential in crop protection formulations. The cyano group and aromatic rings in its structure may contribute to pesticidal or herbicidal activity, addressing global challenges like pest resistance and sustainable agriculture. This aligns with the growing focus on green chemistry and eco-friendly agrochemicals, making it a candidate for further exploration in this field.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is a hot topic. Computational studies, including molecular docking and QSAR modeling, are being conducted to predict its interactions with biological targets. Such efforts are part of the broader shift toward AI-driven drug design, where machine learning algorithms accelerate the identification of promising candidates. The trifluoromethylphenyl moiety, in particular, is a recurring motif in FDA-approved drugs, highlighting its therapeutic relevance.

Environmental and toxicological studies of CAS No. 380475-74-1 are still in early stages, but preliminary data suggest moderate biodegradability. Researchers emphasize the need for comprehensive ecotoxicity assessments, especially given the increasing regulatory scrutiny on persistent organic pollutants (POPs). This underscores the compound's dual role as both a potential innovator and a subject of environmental stewardship.

In summary, (E)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide represents a convergence of cutting-edge chemistry and applied science. Its versatility in pharmaceuticals, agrochemicals, and material science positions it as a compound worthy of sustained investigation. As the scientific community prioritizes precision medicine and sustainable technologies, this molecule exemplifies the innovation driving these fields forward.